
IUPAC name and synonyms for 2-Methyl 5-
cyclohexylpentanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl 5-cyclohexylpentanol

Cat. No.: B8338738 Get Quote

An In-depth Technical Guide to 5-Cyclohexyl-2-methylpentan-1-ol

This technical guide provides a comprehensive overview of 5-cyclohexyl-2-methylpentan-1-ol,

a compound utilized in the personal care industry. The document details its chemical identity,

properties, and mechanism of action as a deodorant active. It also outlines the experimental

methodologies used to substantiate its efficacy. This guide is intended for researchers,

scientists, and professionals in the field of drug and cosmetic development.

Chemical Identity and Synonyms
The compound commonly known as 2-Methyl 5-cyclohexylpentanol is systematically named

under the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 5-cyclohexyl-2-methylpentan-1-ol[1][2][3]

This designation precisely describes its molecular structure, featuring a pentanol backbone

with a methyl group at the second carbon and a cyclohexyl group at the fifth carbon.

Synonyms: This compound is also known by several other names and identifiers, which are

listed in the table below for reference.
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Type Identifier

Common Name 2-Methyl 5-cyclohexylpentanol[1][4]

CAS Number 1141487-54-8[1][4]

Other Names

Cyclohexanepentanol, beta-methyl-[3][4], (+-)-2-

Methyl 5-cyclohexylpentanol[4], 5-cyclohexyl-2-

methyl-pentanol[1], SymDeo® B125[2]

EC Number 700-146-1[4]

UNII 460837ILID[4]

Physicochemical Properties
A summary of the key physicochemical properties of 5-cyclohexyl-2-methylpentan-1-ol is

presented in the following table. These properties are crucial for formulation development and

safety assessments.

Property Value Source

Molecular Formula C12H24O [1]

Molecular Weight 184.32 g/mol [1]

XLogP3-AA 4.5 [1]

Exact Mass 184.182715385 Da [1]

Solubility in water
23.87 mg/L @ 25 °C

(estimated)
[5]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[6]

Mechanism of Action and Use
5-Cyclohexyl-2-methylpentan-1-ol is primarily utilized as a deodorant and skin-conditioning

agent in cosmetic and personal care products.[7][8] Its principal function is to mitigate or mask

unpleasant body odors.[7][8] The compound exhibits antimicrobial properties, which are central
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to its deodorant efficacy. It selectively targets the skin microbiota responsible for the

decomposition of odorless sweat components into malodorous molecules.[2]

Research indicates that 5-cyclohexyl-2-methylpentan-1-ol is a microbiome-friendly alternative

to some conventional antimicrobial agents like triclosan.[3] Studies have shown that it can

effectively control odor without significantly disrupting the natural balance of the axillary

microbiome.[2][3]

Experimental Protocols for Efficacy Evaluation
The deodorant efficacy of 5-cyclohexyl-2-methylpentan-1-ol has been substantiated through a

series of clinical and ex vivo studies. The general methodologies for these investigations are

detailed below.

In Vivo Clinical Studies for Deodorant Efficacy
These studies are designed to assess the effectiveness of the compound in reducing axillary

malodor in human subjects.

Study Design: A randomized, double-blind, half-side test is typically employed. One axilla is

treated with the test product (e.g., a spray containing 5-cyclohexyl-2-methylpentan-1-ol),

while the contralateral axilla may serve as an untreated control or be treated with a

benchmark product (e.g., triclosan).[3]

Subject Panel: A panel of healthy adult subjects with a distinct perspiration odor is recruited.

[3]

Wash-out Period: Prior to the study, subjects undergo a wash-out period where they refrain

from using any deodorant or antiperspirant products.

Odor Assessment ("Sniff Test"): Trained and experienced odor judges evaluate the axillary

malodor at specified time points (e.g., 6, 24, and 48 hours) after product application.[3] The

assessment is typically performed using a standardized odor intensity scale.

Data Analysis: The reduction in malodor is calculated and statistically analyzed to determine

the significance of the effect compared to the baseline and the control.[3]
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Ex Vivo Human Axillary Microbiome Model
This model is utilized to investigate the impact of the compound on the microbial community of

the underarm in a controlled laboratory setting.

Sweat Collection: Fresh human sweat is collected from a panel of healthy donors.[1]

Incubation: The pooled sweat is mixed with the test substance (5-cyclohexyl-2-methylpentan-

1-ol) and incubated under controlled conditions (e.g., 37°C) for a specified duration (e.g., 24

hours).[1]

Microbial Analysis:

Microbial Load: The total number of aerobic and anaerobic colony-forming units (CFU) is

determined to assess the overall impact on the microbial population.[1]

Microbiome Composition: Techniques such as 16S rRNA gene sequencing can be

employed to analyze the relative abundance of different bacterial taxa within the

microbiome. This allows for an assessment of the compound's selectivity towards specific

odor-causing bacteria (e.g., Corynebacterium species) versus commensal, non-odor-

causing bacteria (e.g., Staphylococcus species).

Summary of Efficacy Data
Clinical studies have demonstrated the long-lasting deodorant efficacy of 5-cyclohexyl-2-

methylpentan-1-ol.

Time Point
Malodor Reduction

(%)
Comparison Source

24 hours Significant reduction vs. Initial Value [3]

48 hours 45.8% vs. Untreated [1]

Ex vivo studies have further elucidated its mechanism, showing that it has a minimal impact on

the overall axillary microbiome compared to broad-spectrum antimicrobials, thus preserving the

natural balance of the skin's microbial ecosystem.[3]
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Visualized Experimental Workflow
The following diagram illustrates the general workflow for the clinical evaluation of a deodorant

active such as 5-cyclohexyl-2-methylpentan-1-ol.
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Figure 1. Clinical Trial Workflow for Deodorant Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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